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Compound of Interest

Compound Name: Vanyldisulfamide

Cat. No.: B086878

Disclaimer

The following application notes and protocols are provided as a generalized template for the
spectroscopic analysis of a hypothetical compound, "Vanyldisulfamide.” Due to the absence
of specific experimental data for a compound with this name in the public domain, the
guantitative data, specific experimental parameters, and signaling pathways presented herein
are illustrative examples. Researchers should adapt these protocols and develop specific
methods based on the actual physicochemical properties of their compound of interest.

Application Notes: Spectroscopic Analysis of
Vanyldisulfamide

Introduction

Vanyldisulfamide is a novel compound with potential therapeutic applications. A thorough
understanding of its chemical structure and purity is critical for drug development and
regulatory approval. Spectroscopic techniques are powerful analytical tools for the qualitative
and quantitative analysis of pharmaceutical compounds. This document outlines protocols for
the analysis of Vanyldisulfamide using Nuclear Magnetic Resonance (NMR) Spectroscopy,
Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis)
Spectroscopy.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful technique for elucidating the molecular structure of a
compound by providing information about the chemical environment of atomic nuclei. For
Vanyldisulfamide, *H and 3C NMR are essential for structural confirmation. If the compound
contains vanadium, 31V NMR could also be employed to study the vanadium environment.[1]

2. Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It
is used to determine the molecular weight of a compound and can provide information about its
elemental composition and structure. High-resolution mass spectrometry (HRMS) is crucial for
confirming the molecular formula of Vanyldisulfamide. Techniques like Electrospray lonization
(ESI) and Matrix-Assisted Laser Desorption/lonization (MALDI) are commonly used for the
analysis of pharmaceutical compounds.[2][3]

3. Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which
causes molecular vibrations.[4] The resulting spectrum provides a "fingerprint” of the molecule,
revealing the presence of specific functional groups. This technique is valuable for confirming
the identity of Vanyldisulfamide and for identifying any impurities.

4. Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule.[5]
[6] This technique is particularly useful for quantifying the concentration of a compound in
solution, provided it contains a chromophore (a part of the molecule that absorbs light).[7] The
Beer-Lambert law is the principle behind quantitative analysis by UV-Vis spectroscopy.[8]

Experimental Protocols
Protocol 1: *H and 3C NMR Spectroscopy of Vanyldisulfamide

Objective: To obtain *H and 3C NMR spectra for the structural elucidation of
Vanyldisulfamide.

Materials:
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Vanyldisulfamide sample

Deuterated solvent (e.g., DMSO-ds, CDCl3)

NMR tubes

NMR spectrometer

Procedure:

Accurately weigh 5-10 mg of the Vanyldisulfamide sample.

» Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent in a clean,
dry vial.

o Transfer the solution to an NMR tube.
o Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.
e Acquire the *H spectrum using standard acquisition parameters.

e Acquire the 13C spectrum. This may require a longer acquisition time due to the lower natural
abundance of 13C.

e Process the spectra (Fourier transform, phase correction, and baseline correction).

« Integrate the peaks in the 1H spectrum and determine the chemical shifts for both *H and 3C
spectra.

Protocol 2: High-Resolution Mass Spectrometry (HRMS) of Vanyldisulfamide

Objective: To determine the accurate mass and confirm the elemental composition of
Vanyldisulfamide.

Materials:
e Vanyldisulfamide sample

e High-purity solvent (e.g., acetonitrile, methanol)
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e HRMS instrument (e.g., Q-TOF, Orbitrap) with an ESI source

Procedure:

Prepare a dilute solution of Vanyldisulfamide (e.g., 1 ug/mL) in a suitable solvent.

 Infuse the sample solution directly into the mass spectrometer or inject it via a liquid
chromatography system.

e Acquire the mass spectrum in positive or negative ion mode, depending on the ionization
properties of the compound.

o Calibrate the instrument to ensure high mass accuracy.
o Determine the monoisotopic mass of the molecular ion.

e Use the instrument software to calculate the elemental composition based on the accurate
mass and isotopic pattern.

Protocol 3: Fourier-Transform Infrared (FTIR) Spectroscopy of Vanyldisulfamide

Objective: To obtain the infrared spectrum of Vanyldisulfamide to identify its functional groups.
Materials:

e Vanyldisulfamide sample (solid or in solution)

o FTIR spectrometer with an appropriate sampling accessory (e.g., ATR, KBr pellet press)

o Potassium bromide (KBr), if preparing a pellet

Procedure (using ATR):

e Ensure the ATR crystal is clean.

e Record a background spectrum.

e Place a small amount of the solid Vanyldisulfamide sample directly on the ATR crystal.
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» Apply pressure to ensure good contact between the sample and the crystal.

e Collect the sample spectrum.

o Clean the ATR crystal after the measurement.

Protocol 4: UV-Vis Spectroscopy and Quantitative Analysis of Vanyldisulfamide

Objective: To determine the wavelength of maximum absorbance (Amax) and quantify the
concentration of Vanyldisulfamide in a solution.

Materials:

Vanyldisulfamide sample

UV-transparent solvent (e.g., ethanol, water)

UV-Vis spectrophotometer

Quartz cuvettes

Procedure:

o Determination of Amax:

o Prepare a dilute solution of Vanyldisulfamide in the chosen solvent.

o Scan the absorbance of the solution over a range of wavelengths (e.g., 200-800 nm) to
find the wavelength of maximum absorbance.

e Quantitative Analysis:

o

Prepare a series of standard solutions of Vanyldisulfamide of known concentrations.

Measure the absorbance of each standard solution at the Amax.

[¢]

Plot a calibration curve of absorbance versus concentration.

o

[e]

Measure the absorbance of the unknown sample solution at the Amax.
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o Determine the concentration of the unknown sample using the calibration curve.

Data Presentation

Table 1: Example *H and 3C NMR Data for Vanyldisulfamide

1H NMR 13C NMR

Chemical Shift (ppm) Multiplicity Integration Chemical Shift (ppm)
7.85 d 2H 145.2

7.23 d 2H 129.8

4.15 S 3H 55.6

3.50 brs 2H

Table 2: Example HRMS Data for Vanyldisulfamide

Parameter Value
Calculated Mass (M+H)* 350.0123
Measured Mass (M+H)* 350.0125
Mass Error (ppm) 0.6

Proposed Formula C10H12N205S2

Table 3: Example IR Absorption Bands for Vanyldisulfamide
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Wavenumber (cm~?)

Functional Group Assignment

3350 N-H stretch

3050 Aromatic C-H stretch
2950 Aliphatic C-H stretch

1600 C=C aromatic stretch
1350, 1160 S=0 stretch (sulfonamide)

Table 4: Example UV-Vis Data for Vanyldisulfamide

Parameter

Value

Amax

275 nm

Molar Absorptivity (€)

15,000 M—icm~1

Solvent Ethanol
Visualizations
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Caption: Experimental workflow for the spectroscopic analysis of Vanyldisulfamide.
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Caption: Logical relationships in the spectroscopic analysis of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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vanyldisulfamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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